![molecular formula C12H18N2O3S B4731010 N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide](/img/structure/B4731010.png)
N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide
Overview
Description
N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as DMAPA, is a small molecule that has gained attention in the scientific community due to its potential in various fields of research. DMAPA is a synthetic compound that is used in the study of biological systems and their functions.
Mechanism of Action
The mechanism of action of N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide is not fully understood. However, studies have shown that the compound binds to proteins and modulates their activity. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). The inhibition of these enzymes has been linked to the anti-inflammatory and anti-cancer properties of this compound.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. This compound has also been shown to inhibit the invasion and migration of cancer cells, which is important in the metastasis of cancer. Additionally, this compound has been shown to have antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. This compound is also soluble in water and organic solvents, which makes it easy to use in various assays. However, this compound has some limitations. The compound can be toxic at high concentrations, which can limit its use in certain assays. Additionally, this compound can be difficult to work with due to its sensitivity to air and moisture.
Future Directions
There are several future directions for the study of N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide. One direction is the development of this compound as a potential drug candidate for the treatment of cancer and inflammation. Another direction is the study of the mechanism of action of this compound, which could lead to the development of new drugs that target similar pathways. Additionally, the use of this compound as a tool in the study of biological systems could lead to new insights into the function of proteins and enzymes.
Scientific Research Applications
N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has been used in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. This compound has been identified as a potential drug candidate for the treatment of various diseases, including cancer and inflammation. The compound has also been used as a tool in the study of biological systems, including protein-protein interactions, protein-ligand interactions, and enzyme kinetics.
Properties
IUPAC Name |
2-(2,5-dimethyl-N-methylsulfonylanilino)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O3S/c1-8-5-6-9(2)11(7-8)14(18(4,16)17)10(3)12(13)15/h5-7,10H,1-4H3,(H2,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOGZUJNUYTVSAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N(C(C)C(=O)N)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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